Cas no 50746-09-3 (1-Butanol,3-mercapto-3-methyl-, 1-acetate)
50746-09-3 structure
Product Name:1-Butanol,3-mercapto-3-methyl-, 1-acetate
CAS No:50746-09-3
MF:C7H14O2S
MW:162.249861240387
CID:367060
PubChem ID:6420388
Update Time:2025-04-19
1-Butanol,3-mercapto-3-methyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,3-mercapto-3-methyl-, 1-acetate
- (3-methyl-3-sulfanylbutyl) acetate
- 3-MERCAPTO-3-METHYLBUTYL ACETATE
- 3-mercapto-3-methylbutyl-acetate
- 3-Methyl-3-sulfanylbutyl acetate
- 3-sulfanyl-3-methylbutyl acetate
- Acetic acid,3-mercapto-3-methylbutyl ester
- FEMA no. 4324
- DTXSID50198789
- 3-mercapto-3-methylbutyl- acetate
- 8A69461ME8
- CHEBI:182977
- SCHEMBL4696007
- Q27270093
- 50746-09-3
- 3-Mercapto-3-methyl-1-butyl acetate
- 3-Mercapto-3-methyl-1-butyl acetate [FHFI]
- UNII-8A69461ME8
- 1-Butanol, 3-mercapto-3-methyl-, 1-acetate
- (3-methyl-3-sulanylbutyl) acetate
- AKOS006288498
- Acetic acid, 3-mercapto-3-methylbutyl ester
-
- Inchi： 1S/C7H14O2S/c1-6(8)9-5-4-7(2,3)10/h10H,4-5H2,1-3H3
- InChI Key： HEZWKNVLHZGPOE-UHFFFAOYSA-N
- SMILES： SC(C)(C)CCOC(C)=O
Computed Properties
- Exact Mass: 162.07100
- Monoisotopic Mass: 162.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 27.3Ų
Experimental Properties
- Density: 1.003
- Boiling Point: 209.5 ºC at 760 mmHg
- Flash Point: 85.4 ºC
- Refractive Index: 1.458
- PSA: 65.10000
- LogP: 1.64800
- FEMA: 4324 | 3-MERCAPTO-3-METHYL-1-BUTYL ACETATE
1-Butanol,3-mercapto-3-methyl-, 1-acetate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Butanol,3-mercapto-3-methyl-, 1-acetate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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